BE“GHE Foundational & Exploratory

Check Availability & Pricing

1-Cyclopentylpiperazine CAS number 21043-40-3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Cyclopentylpiperazine

cat. No.: B042781

An In-depth Technical Guide to 1-Cyclopentylpiperazine (CAS: 21043-40-3)

This technical guide provides a comprehensive overview of 1-Cyclopentylpiperazine, a
versatile chemical intermediate. It is intended for researchers, scientists, and professionals in
drug development and medicinal chemistry. This document details the compound's
physicochemical properties, synthesis protocols, applications, and safety information.

Physicochemical Properties

1-Cyclopentylpiperazine is an organic compound featuring a piperazine ring substituted with
a cyclopentyl group.[1][2] Its physical state can vary from a colorless to light yellow liquid to a
white or pale yellow solid, depending on purity and ambient temperature.[1][2][3]

Table 1: Physicochemical Data for 1-Cyclopentylpiperazine
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Property Value Source(s)
CAS Number 21043-40-3 [1][3]
Molecular Formula CoHaisN2 [1][3]

Molecular Weight 154.25 - 154.26 g/mol [11[3114]
Clear, colorless to light yellow

Appearance liquid; may also appear as a [11[3]
white or pale yellow solid/lump.

_ _ 25 °C / 94-98 °C (Note:

Melting Point o o [1]

Significant variation reported)
- _ 105 °C/ 11 mmHg; 118-120

Boiling Point [5]
°C /13 mmHg

Density (Predicted) 0.989 £ 0.06 g/cm3 [1]

Flash Point 95.7 °C [1]

pKa (Predicted) 9.28£0.10 [1]

Refractive Index

1.5000 to 1.5040

[1]

Solubility

Slightly soluble in water;
Soluble in organic solvents
(e.g., ethers, alcohols,

ketones).

[1]

Synthesis and Experimental Protocols

1-Cyclopentylpiperazine is valuable as a pharmaceutical intermediate and can be
synthesized efficiently from readily available materials.[5] A common industrial method involves
the catalytic hydrogen reduction of piperazine and cyclopentanone.[5]

Experimental Protocol: Reductive Amination Synthesis

A prevalent method for synthesizing 1-Cyclopentylpiperazine is through the reductive
amination of cyclopentanone with piperazine.[5]
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Objective: To synthesize 1-Cyclopentylpiperazine in high yield from piperazine and

cyclopentanone.[5]

Materials:

Piperazine

Cyclopentanone

Hydrogenation Catalyst (e.g., Raney-Nickel or Palladium on carbon)[5]
Solvent (optional, e.g., Toluene)[5]

Pressurized Hydrogenation Reactor (Autoclave)

Methodology:

Charging the Reactor: A pressurized reactor is charged with piperazine, cyclopentanone (in a
molar ratio of 1:0.5 to 1:1.5), the chosen hydrogenation catalyst (e.g., 2-50 wt% Raney-
Nickel based on piperazine), and an optional solvent like toluene.[5]

Reaction Conditions: The reactor is sealed and pressurized with hydrogen gas to a pressure
of 5-50 atm.[5] The mixture is heated to a temperature between 50-130 °C.[5]

Reaction Monitoring: The reaction is allowed to proceed for 30 minutes to 6 hours.[5]
Hydrogen consumption is monitored, and additional hydrogen is supplied as needed to
maintain pressure. The reaction is considered complete when hydrogen consumption
ceases.[5]

Work-up and Purification: After cooling and depressurizing the reactor, the reaction mixture is
filtered to remove the catalyst.[5] The resulting filtrate is then subjected to distillation under
reduced pressure to isolate the pure 1-Cyclopentylpiperazine product.[5] A yield of
approximately 70% or higher can be achieved with this method.[5]
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Reactants & Catalyst Reaction Conditions
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Caption: Synthesis workflow for 1-Cyclopentylpiperazine.

Applications in Research and Drug Development

1-Cyclopentylpiperazine is a key building block in medicinal chemistry, primarily serving as an
intermediate in the synthesis of diverse pharmaceutical agents.[3][5][6] Its structure is
incorporated into molecules targeting a range of biological systems.
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Neurological Disorders: The compound is extensively used in the development of
medications targeting the central nervous system.[3] It is a precursor for selective serotonin
receptor modulators, which are investigated for treating conditions like anxiety and
depression.[3] Its derivatives have also been studied for their interaction with dopamine
receptors.[2]

H3 Receptor Antagonists: It is used to synthesize quinoline derivatives that act as histamine
H3 receptor antagonists, a class of drugs with potential applications in treating neurological
and cognitive disorders.[7]

Estrogen Receptor Modulators: The scaffold has been employed in the preparation of novel
estrogen receptor modulators.[7]

Antibacterial Agents: A notable application is in the synthesis of rifamycin derivatives, such
as 3-(4-cyclopentyl-I-piperazinyl)iminomethylrifamycin SV, which has demonstrated potent
antibacterial activity against Mycobacterium tuberculosis.[8]

Other Uses: Beyond pharmaceuticals, it finds application in the synthesis of agrochemicals
and as a reference standard in analytical chemistry.[1][3]
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Caption: Applications of 1-Cyclopentylpiperazine in synthesis.

Safety and Handling

While a full toxicological profile has not been thoroughly investigated, available data indicates

that 1-Cyclopentylpiperazine should be handled with care, following standard laboratory

safety protocols.[1][9] It is classified as an irritant and may be harmful upon exposure.[1][4]

Table 2: GHS Hazard Information for 1-Cyclopentylpiperazine

Hazard Statement Code Description Source(s)
Skin o
) o H315 Causes skin irritation [4]
Corrosion/Irritation
Serious Eye Causes serious eye
I H319 N [4]
Damage/Irritation irritation
Specific Target Organ May cause respirator
IO” g 9 4335 _ -y- p y [10]
Toxicity irritation
Acute Toxicity (Oral) H302 Harmful if swallowed [4]
Acute Toxicity Harmful in contact
H312 _ _ [4]
(Dermal) with skin
Acute Toxicity o
) H332 Harmful if inhaled [4]
(Inhalation)

Recommended Precautions:

o Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and safety goggles or a face shield.[1][10]

e Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid

inhalation of vapors or dust.[10]

« Handling: Avoid contact with skin, eyes, and clothing.[11] Wash hands thoroughly after

handling.[11]
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First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice.[1] If inhaled, move the person to fresh air.[10] If skin contact occurs, wash off
with soap and plenty of water.[9] If swallowed, rinse mouth with water and consult a
physician.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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